Cas no 333987-57-8 (4-(piperidin-4-yl)methylbenzonitrile)
333987-57-8 structure
Product Name:4-(piperidin-4-yl)methylbenzonitrile
CAS No:333987-57-8
MF:C13H16N2
MW:200.279542922974
CID:1457240
PubChem ID:11644367
Update Time:2025-04-20
4-(piperidin-4-yl)methylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-(4-piperidinylmethyl)-
- 4-piperidin-4-ylmethylbenzonitrile
- 4-(piperidin-4-yl)methylbenzonitrile
- 4-(4-Cyanobenzyl)Piperidine
- 333987-57-8
- DB-010672
- 4-Piperidin-4-ylmethyl-benzonitrile
- 4-(Piperidin-4-ylmethyl)benzonitrile
- VSCRAHWABGGGID-UHFFFAOYSA-N
- EN300-1829789
- Benzonitrile,4-(4-piperidinylmethyl)-
- 4-[(piperidin-4-yl)methyl]benzonitrile
- SCHEMBL3145121
-
- Inchi: 1S/C13H16N2/c14-10-13-3-1-11(2-4-13)9-12-5-7-15-8-6-12/h1-4,12,15H,5-9H2
- InChI Key: VSCRAHWABGGGID-UHFFFAOYSA-N
- SMILES: N1CCC(CC2C=CC(C#N)=CC=2)CC1
Computed Properties
- Exact Mass: 200.13148
- Monoisotopic Mass: 200.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 35.8Ų
Experimental Properties
- PSA: 35.82
4-(piperidin-4-yl)methylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1829789-1g |
4-[(piperidin-4-yl)methyl]benzonitrile |
333987-57-8 | 1g |
$1100.0 | 2023-09-19 | ||
| Enamine | EN300-1829789-5g |
4-[(piperidin-4-yl)methyl]benzonitrile |
333987-57-8 | 5g |
$3189.0 | 2023-09-19 | ||
| Enamine | EN300-1829789-10g |
4-[(piperidin-4-yl)methyl]benzonitrile |
333987-57-8 | 10g |
$4729.0 | 2023-09-19 | ||
| Enamine | EN300-1829789-0.05g |
4-[(piperidin-4-yl)methyl]benzonitrile |
333987-57-8 | 0.05g |
$924.0 | 2023-09-19 | ||
| Enamine | EN300-1829789-0.1g |
4-[(piperidin-4-yl)methyl]benzonitrile |
333987-57-8 | 0.1g |
$968.0 | 2023-09-19 | ||
| Enamine | EN300-1829789-0.25g |
4-[(piperidin-4-yl)methyl]benzonitrile |
333987-57-8 | 0.25g |
$1012.0 | 2023-09-19 | ||
| Enamine | EN300-1829789-0.5g |
4-[(piperidin-4-yl)methyl]benzonitrile |
333987-57-8 | 0.5g |
$1056.0 | 2023-09-19 | ||
| Enamine | EN300-1829789-1.0g |
4-[(piperidin-4-yl)methyl]benzonitrile |
333987-57-8 | 1g |
$1100.0 | 2023-06-02 | ||
| Enamine | EN300-1829789-2.5g |
4-[(piperidin-4-yl)methyl]benzonitrile |
333987-57-8 | 2.5g |
$2155.0 | 2023-09-19 | ||
| Enamine | EN300-1829789-5.0g |
4-[(piperidin-4-yl)methyl]benzonitrile |
333987-57-8 | 5g |
$3189.0 | 2023-06-02 |
4-(piperidin-4-yl)methylbenzonitrile Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
333987-57-8 (4-(piperidin-4-yl)methylbenzonitrile) Related Products
- 370864-72-5(3-(Piperidin-4-yl)benzonitrile)
- 149554-06-3(4-(Piperidin-4-yl)benzonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent